Cas no 845667-63-2 (N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 845667-63-2
• MF: C₁₃H₁₃N₃O₃
• MW: 259.260622739792
• CID: 5475927
• Update Time: 2025-10-29

N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-6-oxo-1H-pyridazine-3-carboxamide
• N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C13H13N3O3/c1-2-19-10-5-3-9(4-6-10)14-13(18)11-7-8-12(17)16-15-11/h3-8H,2H2,1H3,(H,14,18)(H,16,17)
• InChI Key： ZOTOOUBLLRPUAT-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OCC)C=C2)=O)=NNC(=O)C=C1

Additional information on N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Comprehensive Overview of N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS No. 845667-63-2)

N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, identified by its CAS No. 845667-63-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyridazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the ethoxyphenyl and carboxamide moieties enhances its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its interactions with biological targets.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been explored for its potential role in modulating specific enzymatic pathways, making it a subject of interest in cancer research and inflammatory diseases. Its unique scaffold offers opportunities for structural optimization to improve bioavailability and efficacy.

The synthesis of CAS No. 845667-63-2 involves multi-step organic reactions, including condensation and cyclization processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent requirements for research and development applications. The growing interest in high-throughput screening has further highlighted the importance of reliable synthetic protocols for compounds like this.

From a commercial perspective, N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its applications extend to medicinal chemistry, where it serves as a building block for designing new therapeutic agents. The compound's stability under various conditions makes it suitable for long-term storage and transportation, ensuring consistent performance in laboratory settings.

Environmental and safety considerations are paramount when handling CAS No. 845667-63-2. While it is not classified as hazardous, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Regulatory compliance with guidelines from organizations like the FDA and EMA ensures its safe use in research environments.

The future prospects for N-(4-ethoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide are promising, with ongoing studies exploring its mechanistic insights and therapeutic potential. As the scientific community continues to uncover its properties, this compound may play a pivotal role in addressing unmet medical needs. Its integration into drug discovery pipelines underscores its value as a versatile and innovative chemical entity.